5-Methylbenzofuran
Cat. No. B096412
M. Wt: 132.16 g/mol
InChI Key: KCZQNAOFWQGLCN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05317023
Procedure details
n-Butyl lithium (1.7M, 35.16 ml) was added dropwise to a stirred solution of TMEDA (9.58 ml) and 5-methylbenzofuran (8.22 g) in ether (250 ml) maintaining the temperature below -60° C. throughout. The solution was warmed to about -10° C. over 45 minutes and stirred at this temperature for 30 minutes. A precipitate formed on warming. The suspension was cooled and triisopropylborate (43 ml) was added, maintaining the temperature below -60° C. The solution was warmed gradually to room temperature before quenching with 2N HCl (70 ml). The mixture was extracted with ether (3×50 ml) and the combined organic extracts washed with 2N HCl (4×30 ml), water (2×30 ml) and dried before evaporation to give the title compound as an orange solid (12.75 g).
Name
Identifiers
|
REACTION_CXSMILES
|
C([Li])CCC.CN(CCN(C)C)C.[CH3:14][C:15]1[CH:16]=[CH:17][C:18]2[O:22][CH:21]=[CH:20][C:19]=2[CH:23]=1.C([O:27][B:28](OC(C)C)[O:29]C(C)C)(C)C>CCOCC>[CH3:14][C:15]1[CH:16]=[CH:17][C:18]2[O:22][C:21]([B:28]([OH:29])[OH:27])=[CH:20][C:19]=2[CH:23]=1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
35.16 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)[Li]
|
|
Name
|
|
|
Quantity
|
9.58 mL
|
|
Type
|
reactant
|
|
Smiles
|
CN(C)CCN(C)C
|
|
Name
|
|
|
Quantity
|
8.22 g
|
|
Type
|
reactant
|
|
Smiles
|
CC=1C=CC2=C(C=CO2)C1
|
|
Name
|
|
|
Quantity
|
250 mL
|
|
Type
|
solvent
|
|
Smiles
|
CCOCC
|
Step Two
|
Name
|
|
|
Quantity
|
43 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)OB(OC(C)C)OC(C)C
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
-10 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred at this temperature for 30 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
maintaining the temperature below -60° C. throughout
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
A precipitate formed
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
on warming
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The suspension was cooled
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
maintaining the temperature below -60° C
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
The solution was warmed gradually to room temperature
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
before quenching with 2N HCl (70 ml)
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
The mixture was extracted with ether (3×50 ml)
|
WASH
|
Type
|
WASH
|
|
Details
|
the combined organic extracts washed with 2N HCl (4×30 ml), water (2×30 ml)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
dried before evaporation
|
Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC=1C=CC2=C(C=C(O2)B(O)O)C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12.75 g |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
